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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dimethyl Hydroxyethyl Aminopropane
Carbamoyl Cholesterol (DMHAPC-Chol), a cationic cholesterol derivative utilized in non-viral
gene delivery systems. This document details its synthesis, physicochemical properties, and
the formulation of liposomal carriers for the delivery of genetic material such as plasmid DNA
and siRNA.

Core Synthesis of DMHAPC-Chol

The synthesis of DMHAPC-Chol, as first described by Percot et al. (2004), involves a multi-
step process culminating in a cationic cholesterol molecule with a biodegradable carbamoyl
linker and a hydroxyethyl group in its polar head. This structure is designed to facilitate the
complexation with nucleic acids and promote their delivery into cells. While the full, step-by-
step synthesis protocol is detailed in the original publication, the general scheme involves the
chemical modification of cholesterol to introduce the cationic headgroup. The final product is
characterized by techniques such as Nuclear Magnetic Resonance (NMR) to confirm its
structure.[1]
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Physicochemical Properties of DMHAPC-Chol

DMHAPC-Chol is a cationic lipid that possesses specific physicochemical characteristics

crucial for its function in gene delivery. These properties are summarized in the table below.

Property Value Reference
Dimethyl Hydroxyethyl

Full Name Aminopropane Carbamoyl
Cholesterol lodide

CAS Number 794494-38-5

Molecular Formula

C35H63IN203

Molecular Weight

706.8 g/mol

Appearance

Crystalline solid

Solubility

Soluble in DMF and Ethanol

Formulation of DMHAPC-Chol/DOPE Liposomes

DMHAPC-Chol is commonly formulated with the neutral helper lipid 1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine (DOPE) to form cationic liposomes. The inclusion of DOPE is known to

enhance the transfection efficiency of cationic lipids.

Physicochemical Characterization of Liposomes

The physicochemical properties of DMHAPC-Chol/DOPE liposomes, such as size

(hydrodynamic diameter), polydispersity index (PDI), and zeta potential, are critical for their in

vitro and in vivo performance. These parameters are typically measured using Dynamic Light

Scattering (DLS).

Formulation (Molar Hydrodynamic Polydispersity .

. . Zeta Potential (mV)
Ratio) Diameter (nm) Index (PDI)
DMHAPC-Chol/DOPE  Data not available in Data not available in Data not available in
(1:1) searched abstracts searched abstracts searched abstracts

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15575230/docs?utm_src=pdf-body#the-synthesis-and-physicochemical-profile-of-dmhapc-chol-a-technical-guide
https://www.benchchem.com/product/b15575230/docs?utm_src=pdf-body#the-synthesis-and-physicochemical-profile-of-dmhapc-chol-a-technical-guide
https://www.benchchem.com/product/b15575230/docs?utm_src=pdf-body#the-synthesis-and-physicochemical-profile-of-dmhapc-chol-a-technical-guide
https://www.benchchem.com/product/b15575230/docs?utm_src=pdf-body#the-synthesis-and-physicochemical-profile-of-dmhapc-chol-a-technical-guide
https://www.benchchem.com/product/b15575230/docs?utm_src=pdf-body#the-synthesis-and-physicochemical-profile-of-dmhapc-chol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Note: Specific quantitative data from the primary literature (Percot et al., 2004; Ding et al.,
2008; Briane et al., 2012) were not available in the searched abstracts. Researchers should
refer to the full-text articles for these details.

Experimental Protocol: Liposome Preparation (Thin-Film
Hydration Method)

The following is a general protocol for the preparation of DMHAPC-Chol/DOPE liposomes
based on standard methods.

e Lipid Film Formation:

o DMHAPC-Chol and DOPE are dissolved in a suitable organic solvent (e.g., chloroform) in
a round-bottom flask at the desired molar ratio (e.g., 1:1).

o The organic solvent is removed under reduced pressure using a rotary evaporator to form
a thin lipid film on the flask's inner surface.

o The lipid film is further dried under vacuum for several hours to remove any residual
solvent.

e Hydration:

o The lipid film is hydrated with an aqueous buffer (e.g., sterile water or HEPES-buffered
saline) by gentle rotation. The temperature of the hydration buffer should be above the
phase transition temperature of the lipids.

e Sonication/Extrusion:

o The resulting multilamellar vesicles (MLVs) are downsized to form small unilamellar
vesicles (SUVs) or large unilamellar vesicles (LUVS) by sonication or extrusion through
polycarbonate membranes with a defined pore size (e.g., 100 nm).

e Characterization:

o The size, PDI, and zeta potential of the prepared liposomes are measured using Dynamic
Light Scattering.
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Diagram: Liposome Preparation Workflow
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Caption: Workflow for the preparation of DMHAPC-Chol/DOPE liposomes.

Lipoplex Formation and Cellular Delivery

Cationic DMHAPC-Chol/DOPE liposomes electrostatically interact with negatively charged
nucleic acids (plasmid DNA or siRNA) to form lipoplexes.

Experimental Protocol: Lipoplex Formation

e Dilute the DMHAPC-Chol/DOPE liposome suspension to the desired concentration in a
suitable buffer (e.g., serum-free medium).

 Dilute the nucleic acid solution separately in the same buffer.
e Add the nucleic acid solution to the liposome suspension and mix gently.

¢ Incubate the mixture at room temperature for a specified period (e.g., 15-30 minutes) to
allow for stable lipoplex formation.

e The resulting lipoplexes are then ready for addition to cell culture.
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Caption: General pathway for cellular uptake of lipoplexes.

Applications in Gene Delivery

DMHAPC-Chol/DOPE liposomes have been demonstrated to be effective vectors for the
delivery of both plasmid DNA and siRNA.

o Plasmid DNA Delivery: Studies have shown that these liposomes can efficiently deliver
reporter genes, leading to their expression in vitro and in vivo. The efficiency of transfection
is dependent on factors such as the charge ratio of the lipoplex and conditioning of the
liposomes, with freeze-drying being a method to improve efficiency. [1]* siRNA Delivery:
DMHAPC-Chol/DOPE liposomes have been successfully used to deliver siRNA targeting
vascular endothelial growth factor (VEGF) in cancer cell lines, resulting in significant gene
silencing. [2]The efficacy of these formulations has been shown to be comparable or even
superior to some commercially available transfection reagents. [2]

Signaling Pathways

Currently, there is no specific information available from the searched results detailing direct
interactions of DMHAPC-Chol with cellular signaling pathways. The biological effects observed
are primarily attributed to the successful delivery of the nucleic acid cargo, which then
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modulates its respective target pathways (e.g., VEGF signaling in the case of VEGF siRNA
delivery).

Conclusion

DMHAPC-Chol is a versatile cationic lipid that, when formulated with DOPE, creates an
effective non-viral vector for the delivery of genetic material. Its biodegradable nature and the
ability to be tailored for specific applications make it a valuable tool for researchers in the field
of gene therapy and drug delivery. Further research into the optimization of formulations and a
deeper understanding of its interaction with cellular components will continue to expand its
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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